Cas no 833481-66-6 (Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-)

• Product Name: Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
• CAS No: 833481-66-6
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 672382
• PubChem ID: 59796533
• Update Time: 2025-04-19

Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
• 3-[4-amino-1-(2-ethoxyethyl)pyrazolo[3,4-d]pyrimidin-3-yl]phenol
• DTXSID10732981
• 833481-66-6
• 3-[4-Amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenol
• SCHEMBL409445

• Inchi： 1S/C15H17N5O2/c1-2-22-7-6-20-15-12(14(16)17-9-18-15)13(19-20)10-4-3-5-11(21)8-10/h3-5,8-9,21H,2,6-7H2,1H3,(H2,16,17,18)
• InChI Key： ZUMSEHCIMSCAEU-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C2C(=C(N)N=CN=2)C(C2C=CC=C(C=2)O)=N1

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.1Ų